Cas no 1220035-66-4 (3-(2-Cyclohexylethyl)pyrrolidine)

• Product Name: 3-(2-Cyclohexylethyl)pyrrolidine
• CAS No: 1220035-66-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 3047474
• PubChem ID: 53409214
• Update Time: 2024-11-05

3-(2-Cyclohexylethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyclohexylethyl)pyrrolidine
• Pyrrolidine, 3-(2-cyclohexylethyl)-
• 1220035-66-4
• EN300-1831587
• AKOS006337035

• Inchi： 1S/C12H23N/c1-2-4-11(5-3-1)6-7-12-8-9-13-10-12/h11-13H,1-10H2
• InChI Key： DPAQXQNDWXXIJB-UHFFFAOYSA-N
• SMILES： N1CCC(CCC2CCCCC2)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 251.0±8.0 °C at 760 mmHg
• Flash Point: 103.7±16.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(2-Cyclohexylethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines